Cas no 2137854-41-0 (1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-α,1-dimethyl-)

• Product Name: 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-α,1-dimethyl-
• CAS No: 2137854-41-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5278662
• PubChem ID: 165788098
• Update Time: 2025-10-28

1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-α,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-α,1-dimethyl-
• 2137854-41-0
• 4-amino-3-methyl-2-(1-methyl-1H-pyrazol-4-yl)butan-2-ol
• EN300-683948

• Inchi： 1S/C9H17N3O/c1-7(4-10)9(2,13)8-5-11-12(3)6-8/h5-7,13H,4,10H2,1-3H3
• InChI Key： UJRZUJUSGMJJAF-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=NN(C)C=1)C(C)CN

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 343.6±32.0 °C(Predicted)
• pka: 13.84±0.29(Predicted)

Additional information on 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-α,1-dimethyl-

Compound CAS No. 2137854-41-0: 1H-Pyrazole-4-methanol, α-(2-amino-1-methylethyl)-α,1-dimethyl-

The compound CAS No. 2137854-41-0, also known as α-(2-amino-1-methylethyl)-α,1-dimethyl-1H-pyrazole-4-methanol, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of the methanol group at the 4-position and the substituted aminoethyl group at the α-position introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The α-(2-amino-1-methylethyl)-α,1-dimethyl substituent in this compound has shown promise in enhancing bioavailability and stability, which are critical factors in pharmaceutical development. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules with potential anti-inflammatory and anticancer properties.

From a synthetic perspective, the preparation of CAS No. 2137854-41-0 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The strategic introduction of substituents at specific positions on the pyrazole ring allows for fine-tuning of the molecule's reactivity and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of chemical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various extraction and purification techniques. Its thermal stability has been tested up to 200°C under inert conditions, which is advantageous for high-throughput screening processes in drug discovery.

The application of α-(2-amino-1-methylethyl)-α,1-dimethyl-1H-pyrazole-4-methanol extends beyond pharmaceuticals. It has been investigated as a potential ligand in metalloenzyme mimicry and catalysis. For instance, its ability to coordinate with transition metals such as copper and zinc has opened avenues for developing novel catalysts in organic synthesis.

Moreover, computational chemistry studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the aminoethyl group significantly influences the molecule's π-electron distribution, enhancing its reactivity towards electrophilic substitution reactions.

Looking ahead, the integration of machine learning algorithms with experimental data is expected to accelerate the discovery of new applications for CAS No. 2137854-41-0. By predicting its interactions with biological targets and chemical environments, researchers can prioritize promising leads for further investigation.

In conclusion, α-(2-amino-1-methylethyl)-α,1-dimethyl-1H-pyrazole-4-methanol (CAS No. 2137854-41-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational modeling, positions it as a valuable tool for advancing scientific research and industrial innovation.